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Compound of Interest

N-(tert-Butoxycarbonyl)-4-sulfanyl-
Compound Name:
L-phenylalanine

CAS No.: 88170-93-8

Cat. No.: B13151719

Get Quote

Executive Summary

Boc-4-mercaptophenylalanine (Boc-Phe(4-SH)-OH) is a non-canonical amino acid critical for
site-specific peptide modification, native chemical ligation (NCL), and the formation of stable
thioether staples in peptide drug discovery.

Critical Sourcing Reality: Researchers must recognize that the free thiol form (Boc-Phe(4-SH)-
OH) is rarely available as a shelf-stable catalog item due to its rapid oxidation into disulfide
dimers (cystine-like aggregates) upon exposure to air. Consequently, commercial procurement
almost exclusively focuses on S-protected derivatives (e.g., S-Trityl, S-Acetamidomethyl) or the
4-lodo precursor for in-house conversion.

This guide provides a verified supply chain analysis, technical specifications for procurement,
and a validated in-house synthesis protocol for situations where lead times for custom
synthesis are prohibitive.

Technical Profile & Specifications
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Before engaging suppliers, ensure your technical requirements align with the chemical reality
of the compound.

Feature Specification Technical Rationale

Chemical Name Boc-L-Phe(4-SH)-OH Target compound (unstable).

Standard. The Trityl (Trt) group
_ prevents oxidation and is
Commercial Form Boc-L-Phe(4-S-Trt)-OH ) )
removable with TFA/Silanes

during cleavage.

Orthogonal. Stable to TFA;

requires oxidative removal
Alt. Form Boc-L-Phe(4-S-Acm)-OH (I2/TI(TFA)3). Used for

regioselective disulfide bond

formation.

Often unlisted. Search via

substructure or precursor CAS

CAS Number Variable (Custom)
(e.g., Boc-Phe(4-1)-OH: 62129-
44-6).
Increases significantly with
Molecular Weight ~297.37 g/mol (Free) protecting groups (e.g., +242
Da for Trt).
Essential to prevent
Storage -20°C, Inert Gas

desulfurization or dimerization.

Commercial Supply Landscape

The market is divided into Catalog Suppliers (Precursors) and Custom Synthesis Houses
(Protected Final Product).

Tier 1: Custom Synthesis & Specialty Suppliers

Best for: Ready-to-use S-protected forms (Trt/Acm).
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Supplier

Type

Reliability Notes

BOC Sciences

Synthesis House

Specializes in
modified amino acids.
Likely requires

High yred
"Request for Quote”
(RFQ) rather than

direct cart add.

Chem-Impex Int.

Distributor

extensive catalog of
non-canonical AAs.
Check for Boc-Phe(4-
S-Trt)-OH.

High

Bachem

Manufacturer

Premium pricing. Will
Very High synthesize on demand

if not in stock.

Iris Biotech

Specialty

Strong European
. presence; excellent
High
source for

peptidomimetics.

Tier 2: Precursor Suppliers (For In-House Synthesis)

Best for: Buying Boc-Phe(4-1)-OH to synthesize the mercapto derivative yourself.

Supplier Product Purity CAS No.
Sigma-Aldrich Boc-Phe(4-1)-OH =>99.0% 62129-44-6
Enamine Boc-Phe(4-1)-OH >95% 62129-44-6

Oakwood Chem

4-lodo-Phe (Free)

(Requires Boc-
97% .
protection step)

Procurement Decision Logic

Use the following workflow to determine your sourcing strategy.
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Figure 1: Decision matrix for sourcing Boc-4-mercaptophenylalanine based on project timeline
and chemical stability requirements.

Validated In-House Synthesis Protocol

If the protected form is unavailable or lead times are excessive, the most reliable route is the
Palladium-Catalyzed C-S Cross-Coupling of commercial Boc-Phe(4-1)-OH.

Reaction Pathway

Mechanism: Migita-Kosugi-Stille or Buchwald-Hartwig coupling using a thiol surrogate
(Triphenylmethanethiol) to install the protected sulfur directly.
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Reagents:
Starting Material Pd2(dba)3 (2.5 mol%)
Boc-Phe(4-1)-OH Xantphos (5 mol%)
(CAS: 62129-44-6) Trt-SH (1.1 eq)
DIPEA, Dioxane, 100°C

Reagents

[ —————————————————— i —————————————————————

i Catalytic Cycle I
I

(Oxidative Addition -> Transmetallation -> Reductive Elimination) l
| e __ I

:

Product
Boc-Phe(4-S-Trt)-OH
(Stable Solid)

During SPPS cleavage
Y

Deprotection (Optional)
TFA/ TIPS / H20
(Yields Free Thiol in situ)

Click to download full resolution via product page

Figure 2: Synthetic route from the commercially available lodo-precursor to the stable Trityl-
protected mercapto derivative.

Detailed Protocol

Objective: Synthesis of Boc-Phe(4-S-Trt)-OH on 5g scale.

o Reagents Preparation:

[e]

Substrate: Boc-4-iodo-L-phenylalanine (1.0 eq).

o

Thiol Source: Triphenylmethanethiol (Trt-SH) (1.1 eq).

[¢]

Catalyst: Pdz(dba)s (2.5 mol%).

[¢]

Ligand: Xantphos (5.0 mol%).
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o Base: DIPEA (Diisopropylethylamine) (2.0 eq).

o Solvent: 1,4-Dioxane (degassed, anhydrous).

e Procedure:

o Step 1 (Inerting): Charge a flame-dried Schlenk flask with Boc-Phe(4-1)-OH, Trt-SH,
Pdz(dba)s, and Xantphos. Evacuate and backfill with Argon (3x).

o Step 2 (Dissolution): Add degassed 1,4-Dioxane via syringe, followed by DIPEA.

o Step 3 (Reaction): Heat the mixture to 100°C for 12—16 hours under Argon. Monitor by
HPLC (disappearance of lodo-SM).

o Step 4 (Workup): Cool to RT. Dilute with EtOAc. Wash with 1M HCI (to remove DIPEA),
then Brine. Dry over MgSOa.[1]

o Step 5 (Purification): Flash column chromatography (Hexane/EtOAc gradient).
 Validation Criteria:

o 1H NMR: Look for the disappearance of the aromatic lodo-shift and appearance of the
Trityl multiplet (7.2—7.4 ppm).

o ESI-MS: Confirm Mass [M+Na]*.

Handling & Storage Protocols

The integrity of your experiments depends on preventing the "Disulfide Death Spiral."”
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Parameter Protocol Reason

Free thiols oxidize to disulfides

Atmosphere Argon/Nitrogen o
in air within hours.
Dissolved oxygen in HPLC
Solvents Degassed solvents can cause on-column
oxidation.
e o Thiolate anions (formed at pH
pH Sensitivity Keep Acidic/Neutral o
> 8) oxidize 100x faster.
Use DTNB assay to quantify
Quality Check Ellman's Reagent free thiol content before critical
coupling steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

« 1. orgsyn.org [orgsyn.org]
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e To cite this document: BenchChem. [Commercial Suppliers & Technical Synthesis Guide:
Boc-4-mercaptophenylalanine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13151719/docs#commercial-suppliers-technical-
synthesis-guide-boc-4-mercaptophenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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